3,4-dimethoxy-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[[4-oxo-3-(2-pyrrolidin-1-ylethyl)phthalazin-1-yl]methyl]benzamide
• InChI: InChI=1S/C24H28N4O4/c1-31-21-10-9-17(15-22(21)32-2)23(29)25-16-20-18-7-3-4-8-19(18)24(30)28(26-20)14-13-27-11-5-6-12-27/h3-4,7-10,15H,5-6,11-14,16H2,1-2H3,(H,25,29)
• InChI Key: CRCUVRWFNHARJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2=NN(C(=O)C3=CC=CC=C32)CCN4CCCC4)OC
• Molecular Formula: C24H28N4O4
• Molecular Weight: 436.5 g/mol
• CAS No.: 1428347-37-8

Description

3,4-dimethoxy-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)benzamide ( 1428347-37-8) is a synthetic organic compound with a molecular formula of C24H28N4O4 and a molecular weight of 436.50 g/mol . This benzamide derivative is built on a complex molecular architecture that incorporates a phthalazin-1(4H)-one core, a pyrrolidine moiety, and a 3,4-dimethoxybenzamide group. This specific structure suggests potential for interesting pharmacological properties and makes it a valuable intermediate for medicinal chemistry research and drug discovery programs. The compound's core structure, the phthalazinone scaffold, is a subject of significant interest in organic and medicinal chemistry. Phthalazine and its derivatives are known to exhibit a range of physiological activities and are frequently used as starting materials for the synthesis of novel compounds with potential anti-cancer, antibacterial, and anti-inflammatory properties . The presence of the pyrrolidine ring, a saturated five-membered heterocycle, is a common feature in many bioactive molecules and FDA-approved drugs, often contributing to target binding and metabolic stability . This chemical is offered with a guaranteed purity of 90% and is intended for research applications only . It is strictly for use in laboratory settings and is not approved for diagnostic, therapeutic, or any human or veterinary use. Researchers can purchase this compound in various quantities to suit their experimental needs.

Biological Activity

3,4-Dimethoxy-N-((4-oxo-3-(2-(pyrrolidin-1-yl)ethyl)-3,4-dihydrophthalazin-1-yl)methyl)benzamide is a synthetic compound with potential therapeutic applications. Its complex structure suggests diverse biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The compound has the following chemical formula and properties:

• Molecular Formula : C24H28N4O4
• Molecular Weight : 436.512 g/mol
• IUPAC Name : 3,4-dimethoxy-N-[[4-oxo-3-(2-pyrrolidin-1-ylethyl)phthalazin-1-yl]methyl]benzamide

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. It is hypothesized that the compound may act as an inhibitor or modulator of specific pathways, although detailed mechanisms remain to be fully elucidated.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit a range of biological activities:

• Antimicrobial Activity : Studies on related phthalazine derivatives have shown promising antibacterial and antifungal properties. The presence of the pyrrolidinyl group may enhance these effects by improving membrane permeability or inhibiting key metabolic pathways in pathogens .
• Anticancer Potential : Some phthalazine derivatives have demonstrated cytotoxic effects against various cancer cell lines. The ability to induce apoptosis in cancer cells has been linked to the structural features of these compounds .
• Neuroprotective Effects : Compounds featuring pyrrolidine rings are often investigated for neuroprotective properties. They may modulate neurotransmitter systems or exhibit antioxidant activity, which could be beneficial in neurodegenerative diseases .

Case Studies and Research Findings

Several studies have highlighted the biological activity of related compounds:

• Study on Antimicrobial Properties : A study examining the antimicrobial efficacy of phthalazine derivatives reported significant inhibition against Gram-positive and Gram-negative bacteria. The mechanism was attributed to interference with bacterial DNA synthesis .
• Cytotoxicity Assays : In vitro assays on cancer cell lines demonstrated that similar compounds induced cell death through apoptosis, with IC50 values indicating potency in the micromolar range .

Data Tables

Activity Type	Related Compound	IC50 (µM)	Mechanism
Antibacterial	Phthalazine Derivative	12	DNA synthesis inhibition
Antifungal	Phthalazine Derivative	15	Membrane disruption
Cytotoxicity	Similar Compound	8	Induction of apoptosis
Neuroprotection	Pyrrolidine Derivative	20	Antioxidant activity

Comparison with Similar Compounds

Example 53: 4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-2-fluoro-N-isopropylbenzamide

• Structure: Contains a pyrazolo-pyrimidine core linked to a fluorinated chromenone and a benzamide group.
• Molecular Weight : 589.1 g/mol; Melting Point : 175–178°C .
• Key Differences: The fluorinated chromenone and pyrazolo-pyrimidine moieties likely enhance π-π stacking interactions compared to the target compound’s phthalazinone core. The isopropyl group in Example 53 may reduce solubility relative to the target’s pyrrolidine-ethyl chain.

Triazine-Pyrrolidine Derivatives ()

• Structure: Features a triazine ring with multiple dimethylamino-phenyl and pyrrolidine groups.
• Functional Groups : Hydroxymethyl and oxo-pyrrolidinyl moieties, which may improve water solubility compared to the target compound’s dimethoxybenzamide .

Data Table: Comparative Overview

Property/Feature	Target Compound	Example 53	Triazine-Pyrrolidine Derivative
Core Structure	Phthalazinone	Pyrazolo-pyrimidine + Chromenone	Triazine
Key Substituents	3,4-Dimethoxybenzamide, Pyrrolidin-1-yl-ethyl	Fluorinated chromenone, Isopropylbenzamide	Dimethylamino-phenyl, Oxo-pyrrolidinyl
Molecular Weight	Not reported	589.1 g/mol	Not reported
Solubility (Predicted)	Moderate (dimethoxy groups enhance lipophilicity; pyrrolidine may aid solubility)	Low (fluorinated, hydrophobic groups)	High (polar triazine and hydroxymethyl groups)

Functional Implications

• Target Binding: The phthalazinone core in the target compound may favor interactions with ATP-binding pockets in kinases, similar to pyrazolo-pyrimidine derivatives . However, the absence of fluorine atoms (unlike Example 53) could reduce electronegative interactions.
• Metabolic Stability: The pyrrolidine-ethyl chain in the target compound might confer resistance to oxidative metabolism compared to Example 53’s fluorinated chromenone, which could be prone to CYP450-mediated degradation.